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Compound of Interest

Compound Name: Biotin-C4-amide-C5-NH2

Cat. No.: B11827870 Get Quote

Essential Safety and Handling Guide for Biotin-
C4-amide-C5-NH2
This guide provides crucial safety and logistical information for researchers, scientists, and

drug development professionals handling Biotin-C4-amide-C5-NH2 (CAS No. 151294-96-1).

Adherence to these procedures is vital for ensuring personal safety and maintaining a secure

laboratory environment.

Hazard Identification and Personal Protective
Equipment (PPE)
While a comprehensive Safety Data Sheet (SDS) is not readily available, the compound is

classified with GHS07 for harmfulness, indicating specific risks. The following table summarizes

the known hazard information and the recommended personal protective equipment.

Table 1: Hazard Summary and PPE Recommendations
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Hazard Category Hazard Statements
Precautionary
Statements

Recommended
Personal Protective
Equipment (PPE)

Skin Irritation
H315: Causes skin

irritation.

P264: Wash hands

thoroughly after

handling.

Hand Protection:

Chemical-resistant

gloves (e.g., nitrile).

Eye Irritation
H319: Causes serious

eye irritation.

P280: Wear protective

gloves/protective

clothing/eye

protection/face

protection.

Eye Protection: Safety

glasses with side

shields or goggles.

General Handling -

P302+P352: IF ON

SKIN: Wash with

plenty of water.

Body Protection:

Laboratory coat.

Powder Handling - -

Respiratory

Protection: Use in a

well-ventilated area.

For weighing or

procedures that may

generate dust, a

respirator (e.g., N95)

is recommended.[1]

Operational Plan: Step-by-Step Handling Protocol
Biotin-C4-amide-C5-NH2 is a solid and should be handled with care to avoid dust formation

and exposure.

Preparation:

Ensure a well-ventilated workspace, preferably a chemical fume hood, especially when

handling the powdered form.[2]

Assemble all necessary equipment (spatulas, weigh boats, tubes, etc.) before handling the

compound.
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Don the appropriate PPE as outlined in Table 1.

Weighing and Aliquoting:

Handle the solid compound carefully to minimize the generation of dust.

Use a dedicated spatula for this compound.

If preparing solutions, add the solid to the solvent slowly to avoid splashing.

Storage:

Store the compound at 4°C, protected from light.

Keep the container tightly sealed when not in use.

Spill Management:

In case of a solid spill, carefully sweep up the material, avoiding dust formation.

For solutions, absorb the spill with an inert material.

Place all contaminated cleanup materials into a labeled hazardous waste container.[3]

Decontaminate the spill area and equipment.[3]

Disposal Plan
All waste containing Biotin-C4-amide-C5-NH2, including unused reagent, contaminated

solutions, and labware (e.g., pipette tips, gloves), should be treated as chemical waste.

Waste Segregation:

Collect all solid and liquid waste containing this compound in a designated, leak-proof, and

clearly labeled hazardous waste container.[2][3][4]

Do not mix with other waste streams unless permitted by your institution's Environmental

Health and Safety (EHS) department.[2]
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Container Labeling:

Label the waste container with "Hazardous Waste" and the full chemical name: "Biotin-
C4-amide-C5-NH2".[2]

Final Disposal:

Arrange for disposal through your institution's EHS department or a licensed hazardous

waste contractor.[2][3]

Do not dispose of this compound down the drain.[3]

Experimental Workflow
The following diagram illustrates the standard workflow for handling Biotin-C4-amide-C5-NH2
in a laboratory setting.
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Caption: Workflow for handling Biotin-C4-amide-C5-NH2.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b11827870?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

